Cas no 17920-15-9 (Dimethyl(4-methylphenyl)silanol)

• Product Name: Dimethyl(4-methylphenyl)silanol
• CAS No: 17920-15-9
• MF: C₉H₁₄OSi
• MW: 166.292363643646
• MDL: MFCD09266148
• CID: 122649
• PubChem ID: 14202712
• Update Time: 2025-04-18

Dimethyl(4-methylphenyl)silanol Chemical and Physical Properties

Names and Identifiers

• Silanol,1,1-dimethyl-1-(4-methylphenyl)-
• hydroxy-dimethyl-(4-methylphenyl)silane
• (4-methylphenyl)dimethylsilanol
• AMTSi033
• DIMETHYL(4-METHYLPHENYL)SILANOL
• dimethyl(p-tolyl)silanol
• Dimethyl-(p-tolyl)silanol
• p-Methylphenyl-dimethylsilanol
• Silanol,1,1-dimethyl-1-(4-methylphenyl)
• Silanol,dimethyl(4-methylphenyl)
• Dimethyl (p-tolyl)silanolDimethyl (4-methylphenyl)silanol
• SCHEMBL3482615
• BS-42149
• AKOS006282352
• (dimethyl)(methylphenyl)siloxane
• 17920-15-9
• Silanol, 1,1-dimethyl-1-(4-methylphenyl)-
• DTXSID70557334
• MFCD09266148
• Dimethyl(4-methylphenyl)silanol

• MDL： MFCD09266148
• Inchi： 1S/C9H14OSi/c1-8-4-6-9(7-5-8)11(2,3)10/h4-7,10H,1-3H3
• InChI Key： VNTDOHFYKIKMAG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 166.08100
• Monoisotopic Mass: 166.081391600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 223.0±23.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 20.23000
• LogP: 1.39940
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Dimethyl(4-methylphenyl)silanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes